Cas no 83949-43-3 (Benzenesulfonic acid,2-amino-5-ethoxy-, sodium salt (1:1))
83949-43-3 structure
Product Name:Benzenesulfonic acid,2-amino-5-ethoxy-, sodium salt (1:1)
CAS No:83949-43-3
MF:C8H10NNaO4S
MW:239.224071979523
CID:722073
PubChem ID:23662487
Update Time:2025-04-19
Benzenesulfonic acid,2-amino-5-ethoxy-, sodium salt (1:1) Chemical and Physical Properties
Names and Identifiers
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- Benzenesulfonic acid,2-amino-5-ethoxy-, sodium salt (1:1)
- sodium 2-amino-5-ethoxybenzenesulphonate
- sodium,2-amino-5-ethoxybenzenesulfonate
- EINECS 281-404-6
- DTXSID90232853
- SODIUM 2-AMINO-5-ETHOXYBENZENESULFONATE
- NS00090517
- 83949-43-3
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- Inchi: 1S/C8H11NO4S.Na/c1-2-13-6-3-4-7(9)8(5-6)14(10,11)12;/h3-5H,2,9H2,1H3,(H,10,11,12);/q;+1/p-1
- InChI Key: PFKVAAKSPYCYRE-UHFFFAOYSA-M
- SMILES: S(C1C=C(C=CC=1N)OCC)(=O)(=O)[O-].[Na+]
Computed Properties
- Exact Mass: 239.022823
- Monoisotopic Mass: 239.022823
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 15
- Rotatable Bond Count: 3
- Complexity: 277
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 101
Benzenesulfonic acid,2-amino-5-ethoxy-, sodium salt (1:1) Related Literature
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Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
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3. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
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M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
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